Cas no 126922-60-9 (5'-DMT-DMF-rG)

• Product Name: 5'-DMT-DMF-rG
• CAS No: 126922-60-9
• MF: C₃₄H₃₆N₆O₇
• MW: 640.685647964478
• CID: 4692521
• Update Time: 2025-06-09

5'-DMT-DMF-rG Chemical and Physical Properties

Names and Identifiers

• 5'-DMT-DMF-rG
• 5'-O-DMT-N2-DMF-rG
• 5'-O-DMT-N2-DMF-guanosine
• N'-(9-((2R,3R,4S,5R)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3,4-dihydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)-N,N-dimethylformimidamide
• 5'-O-DMT-DMF-rG
• Guanosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-N-[(dimethylamino)methylene]-
• N'-(9-((2R,3R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3,4-dihydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-3H-purin-2-yl)-N,N-dimethylformimidamide

• Inchi： 1S/C34H36N6O7/c1-39(2)19-36-33-37-30-27(31(43)38-33)35-20-40(30)32-29(42)28(41)26(47-32)18-46-34(21-8-6-5-7-9-21,22-10-14-24(44-3)15-11-22)23-12-16-25(45-4)17-13-23/h5-17,19-20,26,28-29,32,41-42H,18H2,1-4H3,(H,37,38,43)/b36-19+/t26-,28-,29-,32-/m1/s1
• InChI Key： UHWPBOSIBGBZKD-GUSXRNOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@@H]1[C@H]([C@@H](O)[C@H](N2C=NC3C(NC(/N=C/N(C)C)=NC2=3)=O)O1)O

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.55±0.20(Predicted)

Additional information on 5'-DMT-DMF-rG

5'-DMT-DMF-rG (CAS No. 126922-60-9): An Overview of a Key Oligonucleotide Building Block

5'-DMT-DMF-rG (CAS No. 126922-60-9) is a crucial building block in the synthesis of oligonucleotides, particularly in the field of RNA chemistry and therapeutic development. This compound, known formally as 5'-O-(4,4'-Dimethoxytrityl)-3'-O-(N,N-Dimethylaminomethylene)-2'-deoxyguanosine, plays a pivotal role in the creation of modified RNA molecules that are essential for various biomedical applications.

The structure of 5'-DMT-DMF-rG is designed to facilitate efficient and precise synthesis of RNA sequences. The 5'-dimethoxytrityl (DMT) group serves as a protecting group, preventing premature coupling reactions during the synthesis process. The 3'-dimethylaminomethylene (DMF) group, on the other hand, acts as a temporary blocking agent that can be selectively removed to allow for the stepwise addition of nucleotides. This dual protection strategy ensures high yields and purity in the final oligonucleotide products.

Recent advancements in RNA therapeutics have highlighted the importance of modified nucleosides like 5'-DMT-DMF-rG. These modifications can enhance the stability, pharmacokinetic properties, and target specificity of RNA molecules, making them more suitable for clinical applications. For instance, studies have shown that incorporating 2'-O-methyl or 2'-O-methoxyethyl modifications into RNA sequences can significantly improve their resistance to enzymatic degradation and reduce off-target effects.

In the context of therapeutic development, 5'-DMT-DMF-rG is often used in the synthesis of small interfering RNAs (siRNAs), antisense oligonucleotides (ASOs), and microRNAs (miRNAs). These molecules are being explored for their potential to treat a wide range of diseases, including genetic disorders, cancer, and viral infections. For example, siRNAs targeting specific genes can silence their expression, effectively shutting down disease-causing pathways. ASOs can modulate gene expression by binding to mRNA and either promoting or inhibiting translation.

The use of 5'-DMT-DMF-rG in these applications is supported by its high chemical stability and compatibility with automated synthesizers. This makes it an ideal choice for large-scale production processes required for clinical trials and commercialization. Additionally, the ability to fine-tune the properties of oligonucleotides through precise modifications allows researchers to optimize their therapeutic potential.

Beyond its role in therapeutic development, 5'-DMT-DMF-rG is also valuable in basic research. It enables scientists to study the structure-function relationships of RNA molecules and understand how specific modifications affect their biological activity. This knowledge is crucial for designing more effective RNA-based therapies and diagnostic tools.

In conclusion, 5'-DMT-DMF-rG (CAS No. 126922-60-9) is a vital component in the arsenal of tools available to researchers and pharmaceutical companies working in the field of RNA chemistry and therapeutics. Its unique properties make it an indispensable building block for creating modified RNA molecules with enhanced stability and functionality. As research continues to advance, the importance of compounds like 5'-DMT-DMF-rG will only grow, driving innovation and progress in biomedical science.